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Compound of Interest

Compound Name: Z-D-Arg-OH HCl

Cat. No.: B612901 Get Quote

Essential Safety and Handling Guide for Z-D-
Arg-OH HCl
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Z-D-Arg-OH HCl. Following these procedures will

help ensure personal safety and proper management of the chemical.

Chemical and Physical Properties

Property Value

Molecular Formula C14H20N4O4・HCl[1][2]

Molecular Weight 344.8 g/mol [1][2]

Appearance White crystalline powder[3]

Melting Point > 235 °C (> 455 °F)

Solubility Soluble in water[4]

Hazard Identification and First Aid

According to available Safety Data Sheets (SDS), Z-D-Arg-OH HCl and its related compounds

are not classified as hazardous substances or mixtures.[3][5][6][7] However, it is essential to
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follow standard laboratory safety practices.

Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen and consult a physician.[3]

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes.[3]

Eye Contact

Immediately wash eyes with copious amounts of

water for at least 15 minutes. Assure adequate

flushing by separating the eyelids with fingers.

[3]

Ingestion
Make the victim drink water (two glasses at

most). Consult a doctor if feeling unwell.

Personal Protective Equipment (PPE)
While Z-D-Arg-OH HCl is not classified as hazardous, adherence to standard laboratory PPE

protocols is mandatory to minimize exposure and ensure safety.

PPE Component Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles.[8]

Protects eyes from dust

particles and splashes.

Hand Protection
Nitrile gloves (material

thickness >0.11 mm).[7]

Prevents direct skin contact

with the chemical.

Body Protection A standard laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not required under normal use

with adequate ventilation.[8] A

NIOSH-certified N95 respirator

is recommended if dust

generation is unavoidable.[9]

Minimizes inhalation of

airborne particles.
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Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing (Solid Form):

Step 1: Ensure the work area, such as a chemical fume hood or a designated benchtop with

good ventilation, is clean and uncluttered.

Step 2: Don the required PPE: lab coat, safety glasses, and nitrile gloves.

Step 3: To minimize dust generation, handle the container with care. Open the container

slowly on a stable surface.

Step 4: Use a clean spatula to carefully transfer the desired amount of Z-D-Arg-OH HCl to a

weighing vessel. Avoid creating airborne dust.

Step 5: Close the container tightly after use.[3]

Step 6: Clean the spatula and the weighing area with a damp cloth to remove any residual

powder.

2. Solution Preparation:

Step 1: Follow the same preparation and PPE guidelines as for handling the solid form.

Step 2: Add the weighed Z-D-Arg-OH HCl to the appropriate solvent in a suitable container

(e.g., beaker, flask).

Step 3: Stir the solution until the solid is completely dissolved.

Step 4: Clearly label the container with the chemical name, concentration, date, and your

initials.

Disposal Plan
Proper disposal of Z-D-Arg-OH HCl and its containers is crucial to prevent environmental

contamination.
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Unused Chemical: Dispose of as chemical waste in accordance with local, state, and federal

regulations. Do not mix with other waste.[6]

Contaminated Materials: Dispose of any contaminated materials, such as gloves, weighing

paper, and paper towels, in the designated solid chemical waste container.

Empty Containers: Handle uncleaned containers as you would the product itself. They can

be disposed of in the appropriate waste stream once properly rinsed.

Experimental Workflow for Safe Handling of Z-D-Arg-OH HCl
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Workflow for Safe Handling of Z-D-Arg-OH HCl

Preparation

Handling

Cleanup & Disposal
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3. Weigh Solid Z-D-Arg-OH HCl

Proceed to handling

4. Prepare Solution (if needed)

5. Clean Work Area

Proceed to cleanup

6. Dispose of Waste Properly

7. Doff PPE

8. Wash Hands
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Caption: Workflow for the safe handling of Z-D-Arg-OH HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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